4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide

• IUPAC Name: 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H24N4O3/c22-15-6-2-1-5-14(15)19-9-11-21(12-10-19)17(24)18-13-16(23)20-7-3-4-8-20/h1-2,5-6,22H,3-4,7-13H2,(H,18,24)
• InChI Key: MLKBPSNBGQABTR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CNC(=O)N2CCN(CC2)C3=CC=CC=C3O
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol

Description

4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide, also known as P7C3, is a small molecule that has shown potential in treating neurodegenerative diseases. The molecule was discovered in 2010 by a team of researchers at the University of Texas Southwestern Medical Center. Since then, several studies have been conducted to investigate the potential of P7C3 in treating various neurological disorders.

Mechanism of Action

The exact mechanism of action of 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide is not fully understood. However, it is believed to work by promoting the survival of neurons through the activation of a protein called nicotinamide phosphoribosyltransferase (NAMPT). NAMPT is involved in the production of a molecule called nicotinamide adenine dinucleotide (NAD), which is essential for cellular metabolism and energy production.
Biochemical and physiological effects:
4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide has been shown to have several biochemical and physiological effects. It has been found to increase the levels of NAD in the brain, which is important for neuronal survival and function. Additionally, 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide in lab experiments is its neuroprotective effects, which make it useful in studying neurodegenerative diseases. Additionally, 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide is a small molecule, which makes it easy to synthesize and modify for structure-activity relationship studies. However, one limitation of using 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide. One direction is to investigate its potential in treating other neurological disorders, such as multiple sclerosis and Huntington's disease. Additionally, future studies could focus on optimizing the synthesis and formulation of 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide for clinical use. Finally, further research is needed to fully understand the mechanism of action of 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide and its effects on neuronal survival and function.
In conclusion, 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide is a promising small molecule that has shown potential in treating neurodegenerative diseases. Its neuroprotective effects and ability to promote neuronal survival make it an attractive candidate for further research and development.

Synthesis Methods

The synthesis of 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide involves a multistep process that includes the reaction of 4-bromo-2-hydroxyacetophenone with 2-pyrrolidinone, followed by the reaction with piperazine-1-carboxylic acid. The resulting compound is then treated with triphosgene to yield the final product.

Scientific Research Applications

4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide has been shown to have neuroprotective effects in several preclinical studies. It has been found to promote the survival of newborn neurons in the hippocampus, a brain region involved in memory and learning. Additionally, 4-(2-hydroxyphenyl)-N-(2-oxo-2-pyrrolidin-1-ylethyl)piperazine-1-carboxamide has been shown to protect against neuronal death in animal models of neurodegenerative diseases, such as Parkinson's and Alzheimer's.